Cas no 956431-01-9 (4-Formyl-3-methoxyphenylboronic acid pinacol ester)

4-Formyl-3-methoxyphenylboronic acid pinacol ester structure
956431-01-9 structure
Product Name:4-Formyl-3-methoxyphenylboronic acid pinacol ester
CAS No:956431-01-9
MF:C14H19BO4
MW:262.109264612198
MDL:MFCD18732927
CID:3032529
PubChem ID:88152652
Update Time:2024-10-25

4-Formyl-3-methoxyphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 4-Formyl-3-methoxyphenylboronic acid pinacol ester
    • 2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
    • D75717
    • 2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)benzaldehyde
    • 2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde (ACI)
    • 2-Methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
    • 956431-01-9
    • SCHEMBL7513399
    • MFCD18732927
    • CS-0096049
    • EN300-7423728
    • CS-16356
    • DB-393319
    • AKOS026671071
    • MDL: MFCD18732927
    • Inchi: 1S/C14H19BO4/c1-13(2)14(3,4)19-15(18-13)11-7-6-10(9-16)12(8-11)17-5/h6-9H,1-5H3
    • InChI Key: LWMIBTMNBYRUHU-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(C=O)=C(C=2)OC)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 262.1376392g/mol
  • Monoisotopic Mass: 262.1376392g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.8

4-Formyl-3-methoxyphenylboronic acid pinacol ester Pricemore >>

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4-Formyl-3-methoxyphenylboronic acid pinacol ester Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  rt → 85 °C; 12 h, 85 °C
Reference
All-Visible-Light-Activated Dithienylethenes Induced by Intramolecular Proton Transfer
Xi, Hancheng; Zhang, Zhipeng; Zhang, Weiwei; Li, Mengqi; Lian, Cheng ; et al, Journal of the American Chemical Society, 2019, 141(46), 18467-18474

Production Method 2

Reaction Conditions
1.1 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium ,  2,9-Dibutyl-1,10-phenanthroline Solvents: Cyclohexane ;  30 min, 50 °C; 50 °C → rt
1.2 Reagents: Tris(2,4,6-trimethylphenyl)borane Solvents: Cyclohexane ;  24 h, 40 °C
Reference
The Improved para-Selective C(sp2)-H Borylation of Anisole Derivatives Enabled by Bulky Lewis Acid
Li, Dai-Yu; et al, Catalysts, 2023, 13(8),

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: (SP-4-2)-[1,1′-Bis[bis(1,1-dimethylethyl)phosphino-κP]ferrocene]dichloropalladiu… Solvents: 1,4-Dioxane ;  12 h, 95 °C
Reference
Preparation of substituted 1-aryl-1'-heteroaryl compounds, substituted 1,1'-biheteroaryl compounds, and methods using same in the treatment of cancer and hepatitis B and D
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: 1,1-Bis(diphenylphosphino)ferrocene ,  [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  24 h, 90 °C
Reference
A Nonacid Degradable Linker for Solid-Phase Synthesis
Colombo, Aina; De la Figuera, Natalia; Fernandez, Joan Carles; Fernandez-Forner, Dolors; Albericio, Fernando; et al, Organic Letters, 2007, 9(21), 4319-4322

Production Method 5

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ;  1.5 h, 80 °C
Reference
Preparation of novel monocyclic pyrimidine derivatives as selective inhibitors of Toll-like receptors (TLR)
, World Intellectual Property Organization, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  overnight, rt → 90 °C
Reference
PD-L1 antagonist compound and application
, World Intellectual Property Organization, , ,

Production Method 7

Reaction Conditions
Reference
Preparation of novel monocyclic pyrimidine derivatives as selective inhibitors of Toll-like receptors (TLR)
, Japan, , ,

4-Formyl-3-methoxyphenylboronic acid pinacol ester Raw materials

4-Formyl-3-methoxyphenylboronic acid pinacol ester Preparation Products

4-Formyl-3-methoxyphenylboronic acid pinacol ester Suppliers

Amadis Chemical Company Limited
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(CAS:956431-01-9)4-Formyl-3-methoxyphenylboronic acid pinacol ester
Order Number:A1227226
Stock Status:in Stock
Quantity:5g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:36
Price ($):308/529
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:956431-01-9)4-Formyl-3-methoxyphenylboronic acid pinacol ester
A1227226
Purity:99%/99%
Quantity:5g/10g
Price ($):308/529
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